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Compound of Interest

Compound Name: 2,5-Diaminobenzoic acid

Cat. No.: B1198129 Get Quote

An In-depth Technical Guide to 2,5-
Diaminobenzoic Acid
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2,5-Diaminobenzoic acid, a

significant molecule in various scientific domains. This document details its chemical and

physical properties, synthesis and analysis protocols, and its biological relevance, with a focus

on its role as a metabolite and biomarker.

Core Chemical and Physical Properties
2,5-Diaminobenzoic acid, a derivative of benzoic acid, is a solid, crystalline compound. Its

fundamental properties are summarized in the table below, providing a quick reference for

laboratory use.

Property Value Citation

CAS Number 610-74-2 [1]

Molecular Weight 152.15 g/mol [1]

Molecular Formula C₇H₈N₂O₂ [1]

Melting Point Decomposes at 225 °C
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Synthesis of 2,5-Diaminobenzoic Acid
The primary route for synthesizing 2,5-Diaminobenzoic acid is through the reduction of 2,5-

dinitrobenzoic acid. This process typically involves catalytic hydrogenation.

Experimental Protocol: Catalytic Hydrogenation of 2,5-
Dinitrobenzoic Acid
This protocol outlines a general procedure for the synthesis of 2,5-diaminobenzoic acid.

Materials:

2,5-Dinitrobenzoic acid

Methanol or Ethanol

Catalyst (e.g., Palladium on carbon (Pd/C) or Raney nickel)

Hydrogen gas source

Reaction vessel (e.g., stainless steel autoclave)

Procedure:

In a suitable reaction vessel, dissolve 2,5-dinitrobenzoic acid in methanol or ethanol.

Add the catalyst to the solution. The catalyst loading is typically a small percentage of the

starting material's weight.[2][3]

Seal the reaction vessel and purge with an inert gas, followed by hydrogen gas.

Pressurize the vessel with hydrogen to the desired pressure (e.g., 2-3 MPa).[2][3]

Heat the reaction mixture to the target temperature (e.g., 70-150 °C) with continuous stirring.

[2][3]

Maintain the reaction for a period of 2 to 10 hours, monitoring the uptake of hydrogen to

gauge reaction completion.[2]
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After the reaction is complete, cool the vessel to room temperature and carefully vent the

hydrogen gas.

Filter the reaction mixture to remove the catalyst.

The filtrate, containing the crude 2,5-diaminobenzoic acid, can be further purified by

precipitation and recrystallization.

Analytical Methodologies
Accurate characterization and quantification of 2,5-Diaminobenzoic acid are crucial for

research and development. The following sections detail common analytical techniques.

High-Performance Liquid Chromatography (HPLC)
HPLC is a versatile technique for the separation and quantification of 2,5-Diaminobenzoic
acid.

Experimental Protocol:

Column: A reverse-phase C18 column is commonly employed.[4][5]

Mobile Phase: A mixture of an aqueous buffer (e.g., ammonium acetate or phosphate buffer)

and an organic solvent like acetonitrile or methanol is typically used. The pH of the aqueous

phase is a critical parameter for achieving good separation.[4]

Detection: UV detection is suitable for 2,5-Diaminobenzoic acid due to its aromatic

structure.

Sample Preparation: Dissolve a precisely weighed amount of the sample in the mobile phase

or a compatible solvent. Filter the sample through a 0.45 µm filter before injection.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful tool for the structural elucidation of 2,5-Diaminobenzoic acid.

Experimental Protocol:
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Sample Preparation: Dissolve approximately 5-25 mg of the sample in a suitable deuterated

solvent (e.g., DMSO-d6, Methanol-d4). Ensure the sample is fully dissolved to avoid line

broadening.[6][7]

Acquisition:

For ¹H NMR, standard acquisition parameters can be used.

For ¹³C NMR, a higher sample concentration (50-100 mg) may be necessary to obtain a

good signal-to-noise ratio in a reasonable time.[7]

Data Processing: Process the acquired data using appropriate software to obtain the final

spectrum for analysis.

Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and fragmentation pattern

of 2,5-Diaminobenzoic acid.

Experimental Protocol:

Ionization: Electron Ionization (EI) is a common technique for volatile compounds, while

Electrospray Ionization (ESI) is suitable for less volatile or thermally labile molecules.

Analysis: The mass spectrum will show the molecular ion peak, which confirms the molecular

weight. The fragmentation pattern provides structural information. Common fragments for

benzoic acid derivatives include the loss of the carboxylic group and fragments

corresponding to the aromatic ring.[8][9]

Sample Preparation: Prepare a dilute solution of the sample in a volatile solvent compatible

with the chosen ionization method.

Biological Significance and Signaling Pathways
While 2,5-Diaminobenzoic acid is not known to be a direct signaling molecule, its role as a

metabolite of histidine and its utility as a biomarker suggest its involvement in broader

biological pathways.
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Role in Histidine Metabolism
2,5-Diaminobenzoic acid has been identified as a metabolite of the essential amino acid

histidine.[10] The catabolism of histidine is a complex process that occurs primarily in the liver

and skin, leading to the formation of various intermediates.[11][12] The presence of 2,5-
Diaminobenzoic acid in biological fluids like urine can be indicative of the metabolic state of

an individual.[10]

Histidine Metabolic Processes
(e.g., Deamination, Decarboxylation) Various Intermediates 2,5-Diaminobenzoic Acid

Click to download full resolution via product page

Caption: Simplified workflow of 2,5-Diaminobenzoic acid formation from Histidine.

Biomarker Potential
The concentration of 2,5-Diaminobenzoic acid in urine has been correlated with the levels of

various biogenic amines, suggesting its potential as a biomarker for certain physiological or

pathological states.[10] Biomarkers are crucial tools in clinical diagnostics and drug

development for assessing disease progression and therapeutic efficacy.[13][14][15] The link

between 2,5-Diaminobenzoic acid and biogenic amines could imply its indirect involvement in

neurological and metabolic signaling.
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Caption: Logical relationship of 2,5-Diaminobenzoic acid as a biomarker.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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